Cas no 94112-58-0 (8-Phenyl-1,4-dioxaspiro[4.5]decan-8-ol)

• Product Name: 8-Phenyl-1,4-dioxaspiro[4.5]decan-8-ol
• CAS No: 94112-58-0
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 797798
• PubChem ID: 14977552
• Update Time: 2025-05-19

8-Phenyl-1,4-dioxaspiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-Phenyl-1,4-dioxaspiro[4.5]decan-8-ol
• 1,4-Dioxaspiro[4.5]decan-8-ol,8-phenyl-
• 4-hydroxy-4-phenylcyclohexanone ethylene ketal
• 8-PHENYL-1,4-DIOXASPIRO[4,5]DECAN-8-OL
• 8-Phenyl-1,4-dioxaspiro<4,5>-8-decanol
• 8-Phenyl-1,4-dioxa-spiro[4.5]decan-8-ol
• AKOS015152153
• AC-13677
• A844815
• DTXSID80566391
• 94112-58-0
• JUTTXLGMDSGZCE-UHFFFAOYSA-N
• SCHEMBL612712
• FT-0742850
• DB-014681
• MFCD06410870

• MDL： MFCD06410870
• Inchi： 1S/C14H18O3/c15-13(12-4-2-1-3-5-12)6-8-14(9-7-13)16-10-11-17-14/h1-5,15H,6-11H2
• InChI Key： JUTTXLGMDSGZCE-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C1C=CC=CC=1)(CC2)O

Computed Properties

• Exact Mass: 234.12600
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 384.5°C at 760 mmHg
• Flash Point: 186.4°C
• Refractive Index: 1.579
• PSA: 38.69000
• LogP: 2.19130

8-Phenyl-1,4-dioxaspiro[4.5]decan-8-ol Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 8-Phenyl-1,4-dioxaspiro[4.5]decan-8-ol

Recent Advances in the Study of 8-Phenyl-1,4-dioxaspiro[4.5]decan-8-ol (CAS: 94112-58-0): A Comprehensive Research Brief

The compound 8-Phenyl-1,4-dioxaspiro[4.5]decan-8-ol (CAS: 94112-58-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 8-Phenyl-1,4-dioxaspiro[4.5]decan-8-ol. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers employed a palladium-catalyzed spirocyclization reaction, which not only improved the yield but also reduced the environmental impact compared to traditional methods. This advancement is particularly significant for scaling up production for pharmaceutical applications.

In terms of biological activity, recent in vitro studies have revealed that 8-Phenyl-1,4-dioxaspiro[4.5]decan-8-ol exhibits notable anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammation. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, particularly for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another exciting development is the exploration of 8-Phenyl-1,4-dioxaspiro[4.5]decan-8-ol in neurodegenerative disease research. Preliminary data from a collaborative study between academic and industry researchers (Nature Chemical Biology, 2024) indicate that the compound may modulate tau protein aggregation, a hallmark of Alzheimer's disease. While these results are still in the early stages, they open new avenues for therapeutic intervention in neurodegenerative disorders.

From a structural perspective, computational chemistry studies have provided insights into the molecular interactions of 8-Phenyl-1,4-dioxaspiro[4.5]decan-8-ol with various biological targets. Molecular docking simulations (Journal of Chemical Information and Modeling, 2023) have identified potential binding sites on several protein targets, further elucidating its mechanism of action and guiding future drug design efforts.

Looking ahead, researchers are particularly interested in the compound's potential as a versatile scaffold for medicinal chemistry. Its rigid spirocyclic structure offers opportunities for creating diverse derivatives with tailored pharmacological properties. Several pharmaceutical companies have included 8-Phenyl-1,4-dioxaspiro[4.5]decan-8-ol in their drug discovery pipelines, with preclinical studies expected to commence in the near future.

In conclusion, the recent research on 8-Phenyl-1,4-dioxaspiro[4.5]decan-8-ol (CAS: 94112-58-0) demonstrates its growing importance in chemical biology and pharmaceutical research. With advancements in synthesis, biological evaluation, and computational modeling, this compound is emerging as a promising candidate for various therapeutic applications. Continued research in this area will likely yield significant contributions to drug discovery and development in the coming years.